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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824

Introduction

DL-m-Tyrosine-d3 is the deuterated form of DL-m-Tyrosine, an isomer of the amino acid
tyrosine.[1] Deuterium-labeled compounds are valuable tools in various scientific disciplines,
particularly in pharmacokinetic and metabolic research, where they can be used as tracers.[2]
[3] They also serve as internal standards for quantitative analyses using techniques like mass
spectrometry (MS) and nuclear magnetic resonance (NMR).[2] The carbon-deuterium bond is
stronger than the carbon-hydrogen bond, which can lead to greater metabolic and
photochemical stability, potentially improving the pharmacokinetic profiles of drugs.[3] Accurate
preparation of stock solutions is a critical first step for any experiment to ensure the reliability
and reproducibility of results. This document provides a detailed protocol for the preparation of
stock solutions of DL-m-Tyrosine-d3.

Physicochemical Data and Solubility

A summary of the key properties of DL-m-Tyrosine-d3 is presented below. It is crucial to use
the correct molecular weight for accurate molar concentration calculations.
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Property Value Reference
Molecular Formula CoHsD3NOs3 [1114]
Molecular Weight 184.21 g/mol [1][2][4]
White to off-white crystalline
Appearance ) [5]
solid
CAS Number 73036-42-7 [2]
- Low solubility in water and
Solubility DMSO. - Soluble in 1 M HCI. - [5][6]

Soluble in 0.1 M NaOH.

Storage (Solid)

Store at room temperature,
away from light and moisture.
For long-term storage, -20°C is

recommended.

[6]7]

Storage (Solution)

Store at -20°C forup to 1
month or -80°C for up to 6

months to ensure stability.

[6]

Experimental Protocol for Stock Solution

Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of DL-m-Tyrosine-d3 in

0.1 M HCI. The concentration can be adjusted as needed by modifying the mass of the solute

or the volume of the solvent.

Materials

DL-m-Tyrosine-d3 powder

Analytical balance

0.1 M Hydrochloric Acid (HCI)

Volumetric flasks (appropriate sizes, e.g., 10 mL, 25 mL)
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o Pipettes

e Spatula

e Weighing paper/boat

» Beakers

o Magnetic stirrer and stir bar (optional)

 Ultrasonic bath

» Cryogenic vials or amber glass vials for storage

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Workflow for Stock Solution Preparation
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Preparation

Start: Gather Materials & Equilibrate Compound

Calculate Required Mass
(e.g., for 10 mM in 10 mL)

Y

Accurately Weigh DL-m-Tyrosine-d3

Y

Transfer Powder to Volumetric Flask

Dissolution
Y

Add ~70% of 0.1 M HCI

Y

Dissolve Completely
(Vortex/Sonicate)

Y

Add Solvent to Final Volume (Meniscus)

Y

Invert Flask to Mix Thoroughly

Storage
Y

Aliquot into Labeled Vials

Y

Store at -20°C or -80°C

End: Stock Solution Ready for Use
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Quantitative Analysis Workflow

Biological Sample
tains endogenous m-Tyr

Sample Preparation Data Analysis

Spike Known Amount of || calculate Peak Area Ratio | _Accurate Resut
. Ensures precision oL|  |nernal Standard (IS) into Sample Extraction / Cleanup }’ LC-MSIMS Analysis (Analyte / 1S) Quantify Analyte
Accurate DL-m-Tyrosine-d3 |[--——-—-

Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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